Cas no 374077-42-6 ((2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol)

• Product Name: (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol
• CAS No: 374077-42-6
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• CID: 4936707
• Update Time: 2025-10-28

(2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2,3-bis(benzyloxy)butane-1,4-diol
• (2S,3S)-2,3-Di(benzyloxy)-1,4-butanediol
• (2S,3S)-2,3-bis(phenylmethoxy)butane-1,4-diol
• (2S,3S)-2,3-BIS(BENZYLOXY)-1,4-BUTANEDIOL
• (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol

• Inchi： 1S/C18H22O4/c19-11-17(21-13-15-7-3-1-4-8-15)18(12-20)22-14-16-9-5-2-6-10-16/h1-10,17-20H,11-14H2/t17-,18-/m0/s1
• InChI Key： KXOVGSUIUSIZML-ROUUACIJSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H](CO)[C@H](CO)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 244
• XLogP3: 1.7
• Topological Polar Surface Area: 58.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol

Introduction to (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol (CAS No. 374077-42-6)

(2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol is a chiral compound with significant applications in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 374077-42-6, has garnered attention due to its unique structural properties and potential therapeutic benefits. The stereochemistry of this molecule, specifically its (2S,3S) configuration, plays a crucial role in its biological activity and interaction with biological targets.

The synthesis of (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol involves sophisticated organic chemistry techniques that ensure high enantiomeric purity. The use of chiral auxiliaries or catalysts is often employed to achieve the desired stereochemical outcome. This compound's structure consists of a butane backbone substituted with benzyloxy groups at the 2 and 3 positions, which enhances its solubility and stability in various solvents commonly used in pharmaceutical formulations.

In recent years, there has been a growing interest in the development of chiral building blocks for drug discovery. (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol serves as an excellent starting material for the synthesis of more complex molecules. Its versatile structure allows for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored biological activities. This flexibility has made it a valuable tool in medicinal chemistry research.

One of the most promising applications of (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol is in the development of enzyme inhibitors. The benzyloxy groups provide a suitable framework for interacting with specific enzymatic sites. For instance, studies have shown that derivatives of this compound can inhibit certain kinases and phosphatases, which are key targets in cancer therapy. The (2S,3S) configuration ensures that the compound binds selectively to its target enzymes, minimizing off-target effects.

Another area where this compound has shown promise is in the field of regenerative medicine. Researchers have explored its potential as a precursor for synthesizing biomaterials that can promote tissue repair and regeneration. The chiral nature of (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol allows for the design of materials with specific biological responses that can be tailored to different therapeutic needs.

The pharmacokinetic properties of (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol have also been extensively studied. Its molecular structure suggests good oral bioavailability and metabolic stability. Preclinical studies have demonstrated that this compound can be effectively absorbed and distributed throughout the body after administration. Furthermore, its chemical stability under various conditions makes it suitable for formulation into different dosage forms.

In conclusion, (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol (CAS No. 374077-42-6) is a multifaceted compound with significant potential in pharmaceutical and biomedical applications. Its unique stereochemistry and structural features make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of modern medicine.